Pellotine
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Overview
Description
Pellotine is a natural product found in Turbinicarpus pseudopectinatus, Gymnocalycium bodenbenderianum, and other organisms with data available.
Scientific Research Applications
Alkaloid Composition and Properties
Pellotine, identified in certain cactus species like Lophophora williamsii, is one of several alkaloids with notable chemical properties. Research has shown that Lophophora diffusa, a related species, predominantly produces phenolic tetrahydroisoquinoline alkaloids, mainly this compound, with minimal mescaline content. This distinction supports the postulation of an independent metabolic pathway to this compound and anhalidine (Bruhn & Holmstedt, 1973). Further, this compound, along with other alkaloids like mescaline, anhalonine, lophophorine, and anhalonidine, has been identified in prehistoric specimens of Lophophora, indicating its long-standing presence and potential significance in historical contexts (Bruhn, Lindgren, Holmstedt & Adovasio, 1978).
Therapeutic Uses in Neurological Disorders
This compound's potential application in neurological disorders, such as Alzheimer's disease and Parkinson's disease, has been suggested due to the diverse areas of study involving related compounds. Research on nicotine and related alkaloids has contributed to developing novel nicotinic agonists for these conditions, which might imply a similar path for the exploration of this compound's therapeutic uses (Perkins et al., 1996). Although direct studies on this compound are limited, its chemical relation to other studied alkaloids opens avenues for future research in this area.
Pharmacogenetics and Personalized Medicine
The exploration of this compound in the context of pharmacogenetics is another potential application. The NIH Pharmacogenetics Research Network has been working on correlating drug response with genetic variation, focusing on various drugs and proteins. Considering this compound's unique pharmacological profile, its inclusion in such studies could be beneficial for understanding individualized drug responses and the development of personalized medicine strategies (Giacomini et al., 2007).
Contribution to Multidisciplinary Studies
This compound's unique properties also contribute to multidisciplinary scientific research, offering insights into complex biochemical pathways and responses. Studies that encompass diverse fields such as biochemistry, pharmacology, and genetics could benefit from including this compound, especially in exploring the complexity of neuronal responses and interactions at various levels (Mermelstein, Kobus & Clayton, 2007).
properties
Molecular Formula |
C13H19NO3 |
---|---|
Molecular Weight |
237.29 g/mol |
IUPAC Name |
6,7-dimethoxy-1,2-dimethyl-3,4-dihydro-1H-isoquinolin-8-ol |
InChI |
InChI=1S/C13H19NO3/c1-8-11-9(5-6-14(8)2)7-10(16-3)13(17-4)12(11)15/h7-8,15H,5-6H2,1-4H3 |
InChI Key |
NKHMWHLJHODBEP-UHFFFAOYSA-N |
SMILES |
CC1C2=C(C(=C(C=C2CCN1C)OC)OC)O |
Canonical SMILES |
CC1C2=C(C(=C(C=C2CCN1C)OC)OC)O |
synonyms |
pellotine |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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